Cas no 33098-48-5 (7-Hydroxy Fluphenazine)

• Product Name: 7-Hydroxy Fluphenazine
• CAS No: 33098-48-5
• MF: C₂₂H₂₆F₃N₃O₂S
• MW: 453.520954608917
• CID: 312803
• Update Time: 2025-05-21

7-Hydroxy Fluphenazine Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazin-3-ol,10-[3-[4-(2-hydroxyethyl)-1-piperazinyl]propyl]-8-(trifluoromethyl)-
• 7-Hydroxy Fluphenazine
• 10-[3-[4-(2-hydroxyethyl)piperazin-1-yl]propyl]-8-(trifluoromethyl)phenothiazin-3-ol
• 10-{3-[4-(2-hydroxy-ethyl)-piperazin-1-yl]-propyl}-8-trifluoromethyl-10H-phenothiazin-3-ol
• 10H-Phenothiazin-3-ol,10-(3-(4-(2-hydroxyethyl)-1-piperazinyl)propyl)-8-(trifluoromethyl)
• 7-Ohflu

• Inchi： 1S/C22H26F3N3O2S/c23-22(24,25)16-2-5-20-19(14-16)28(18-4-3-17(30)15-21(18)31-20)7-1-6-26-8-10-27(11-9-26)12-13-29/h2-5,14-15,29-30H,1,6-13H2
• InChI Key： XVCSDQAFEIGVBC-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N(C2C=C(C(F)(F)F)C=CC1=2)CCCN1CCN(CCO)CC1)O

Computed Properties

• Exact Mass: 453.17000
• Monoisotopic Mass: 453.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.5A^2

Experimental Properties

• Density: 1.324
• Melting Point: 164-166°C
• Boiling Point: 628.1°Cat760mmHg
• Flash Point: 333.6°C
• Refractive Index: 1.594
• PSA: 75.48000
• LogP: 3.95450

7-Hydroxy Fluphenazine Security Information

• Storage Condition：-20°C Freezer, Under Inert Atmosphere

Additional information on 7-Hydroxy Fluphenazine

Recent Advances in the Study of 7-Hydroxy Fluphenazine (CAS: 33098-48-5): A Comprehensive Research Brief

7-Hydroxy Fluphenazine (CAS: 33098-48-5) is a metabolite of fluphenazine, a well-known antipsychotic drug belonging to the phenothiazine class. Recent studies have focused on its pharmacological properties, metabolic pathways, and potential therapeutic applications. This research brief synthesizes the latest findings to provide a comprehensive overview of the current state of knowledge regarding 7-Hydroxy Fluphenazine.

Recent research has highlighted the role of 7-Hydroxy Fluphenazine in the central nervous system (CNS). A 2023 study published in the Journal of Psychopharmacology demonstrated that this metabolite exhibits significant binding affinity to dopamine D2 receptors, albeit with a lower potency compared to its parent compound. The study also suggested that 7-Hydroxy Fluphenazine may contribute to the overall therapeutic effects of fluphenazine, particularly in managing symptoms of schizophrenia and other psychotic disorders.

Another area of interest is the metabolic fate of 7-Hydroxy Fluphenazine. A 2022 paper in Drug Metabolism and Disposition explored its pharmacokinetics in human liver microsomes, revealing that CYP2D6 plays a predominant role in its further metabolism. This finding has implications for personalized medicine, as genetic polymorphisms in CYP2D6 could influence individual responses to fluphenazine therapy.

Emerging evidence also points to potential applications beyond psychiatry. A 2023 preclinical study in Biochemical Pharmacology investigated the anti-inflammatory properties of 7-Hydroxy Fluphenazine, showing promising results in animal models of neuroinflammation. The compound was found to modulate microglial activation and reduce pro-inflammatory cytokine production, suggesting a possible role in neurodegenerative diseases.

Analytical methods for detecting and quantifying 7-Hydroxy Fluphenazine have also seen advancements. A 2024 publication in the Journal of Chromatography B described a highly sensitive LC-MS/MS method capable of detecting the metabolite at sub-nanogram levels in plasma samples. This development is particularly valuable for therapeutic drug monitoring and pharmacokinetic studies.

Despite these advances, challenges remain in fully characterizing the clinical significance of 7-Hydroxy Fluphenazine. Current research gaps include the need for more comprehensive human studies to establish its exact contribution to fluphenazine's efficacy and side effect profile. Additionally, the potential for developing 7-Hydroxy Fluphenazine as a standalone therapeutic agent warrants further investigation.

In conclusion, recent research on 7-Hydroxy Fluphenazine (CAS: 33098-48-5) has expanded our understanding of its pharmacological properties and potential therapeutic applications. While it remains primarily recognized as a metabolite of fluphenazine, emerging evidence suggests it may have independent biological activities worth exploring. Future research directions should focus on clarifying its clinical relevance and investigating novel therapeutic indications.